Cas no 1176514-11-6 (7-Hydroxy Coumarin β-D-Glucuronide Methyl Ester)

• Product Name: 7-Hydroxy Coumarin β-D-Glucuronide Methyl Ester
• CAS No: 1176514-11-6
• MF: C₁₆H₁₆O₉
• MW: 352.292845726013
• CID: 1061153
• PubChem ID: 71748956
• Update Time: 2025-04-20

7-Hydroxy Coumarin β-D-Glucuronide Methyl Ester Chemical and Physical Properties

Names and Identifiers

• 7-Hydroxy Coumarin β-D-Glucuronide Methyl Ester
• methyl (2R,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(2-oxochromen-7-yl)oxyoxane-2-carboxylate
• 1176514-11-6
• DTXSID90857747
• 7-Hydroxy Coumarin
• 7-HYDROXY COUMARIN BETA-D-GLUCURONIDE METHYL ESTER
• Methyl 2-oxo-2H-1-benzopyran-7-yl beta-L-glucopyranosiduronate
• A-D-Glucuronide Methyl Ester

• Inchi： 1S/C16H16O9/c1-22-15(21)14-12(19)11(18)13(20)16(25-14)23-8-4-2-7-3-5-10(17)24-9(7)6-8/h2-6,11-14,16,18-20H,1H3/t11-,12-,13+,14-,16+/m1/s1
• InChI Key： NLCKRAQRRCQKMC-SSZWKKLZSA-N
• SMILES： O1[C@@H]([C@H]([C@@H]([C@H]([C@@H]1C(=O)OC)O)O)O)OC1=CC=C2C=CC(=O)OC2=C1

Computed Properties

• Exact Mass: 352.07900
• Monoisotopic Mass: 352.07943208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 132Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 600.4±55.0 °C at 760 mmHg
• Flash Point: 223.2±25.0 °C
• PSA: 135.66000
• LogP: -0.84760
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

7-Hydroxy Coumarin β-D-Glucuronide Methyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarin glycosides